Cas no 1482-51-5 (1,2-Propadiene-1,1,3,3-d4(9CI))

• Product Name: 1,2-Propadiene-1,1,3,3-d4(9CI)
• CAS No: 1482-51-5
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 117734
• PubChem ID: 440054
• Update Time: 2025-04-18

1,2-Propadiene-1,1,3,3-d4(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propadiene-1,1,3,3-d4(9CI)
• 5A-DIHYDROCORTISONE
• betalone
• betanisona
• BETAPAR
• betapred
• bitanisone
• deltisonab
• methyl prednisone
• PREDNISONE(RG)
• Sch 4358
• hydrallostane
• ALLODIHYDROCORTISONE
• 5-ALPHA-DIHYDROCORTISONE
• 5-ALPHA-PREGNAN-17,21-DIOL-3,11,20-TRIONE
• 17α,21-Dihydroxy-5α-pregnane-3,11,20-trione
• 5ALPHA-PREGNAN-17ALPHA,21-DIOL-3,11,20-TRIONE
• 17,21-dihydroxy-5alpha-pregnane-3,11,20-trione
• (5S,8S,9S,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,4,5,6,7,8,9,12,14,15,16-dodecahydrocyclopenta[a]phenanthrene-3,11-dione
• SCHEMBL1567416
• C03588
• LMST02030096
• 1482-51-5
• CHEBI:16372
• 4,5alpha-Dihydrocortisone
• Q27101873

• Inchi： 1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-15,18,22,26H,3-11H2,1-2H3/t12-,14-,15-,18+,19-,20-,21-/m0/s1
• InChI Key： YCLWEYIBFOLMEM-FZPGBCFJSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@@H]2[C@]1(C)CC([C@@H]1[C@@]3(C)CCC(C[C@@H]3CC[C@@H]21)=O)=O

Computed Properties

• Exact Mass: 362.2094
• Monoisotopic Mass: 362.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 91.67
• LogP: 2.06970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids